Cas no 1186607-05-5 (2,6-Difluoro-N-(3-methoxy-1H-pyrazolo3,4-bpyridin-5yl)-3-(propylsulfonamido)benzamide)

2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5-yl)-3-(propylsulfonamido)benzamide is a fluorinated benzamide derivative featuring a pyrazolopyridine core, designed for applications in medicinal chemistry and pharmaceutical research. Its structure incorporates multiple functional groups, including a methoxy-substituted heterocycle and a propylsulfonamido moiety, which enhance its potential as a bioactive scaffold. The compound's fluorine atoms and sulfonamide group contribute to improved metabolic stability and binding affinity, making it a candidate for targeted drug discovery. Its precise molecular architecture allows for selective interactions with biological targets, particularly in kinase inhibition or receptor modulation studies. This compound is suited for exploratory research in developing novel therapeutic agents.
2,6-Difluoro-N-(3-methoxy-1H-pyrazolo3,4-bpyridin-5yl)-3-(propylsulfonamido)benzamide structure
1186607-05-5 structure
Product Name:2,6-Difluoro-N-(3-methoxy-1H-pyrazolo3,4-bpyridin-5yl)-3-(propylsulfonamido)benzamide
CAS No:1186607-05-5
MF:C17H17F2N5O4S
MW:425.40978884697
CID:1064556
PubChem ID:44223206
Update Time:2025-06-08

2,6-Difluoro-N-(3-methoxy-1H-pyrazolo3,4-bpyridin-5yl)-3-(propylsulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

    • 2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5yl)-3-(propylsulfonamido)benzamide
    • 3tv6
    • B0R
    • PFHJLTOLXWXCJH-UHFFFAOYSA-N
    • DB-292340
    • 1186607-05-5
    • CHEMBL1822067
    • SCHEMBL1444323
    • BDBM50484234
    • Q27458159
    • 2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5-yl)-3-[(propylsulfonyl)amino]benzamide
    • 2,6-difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5-yl)-3-(propylsulfonylamino)benzamide
    • 2,6-difluoro-N-{3-methoxy-1H-pyrazolo[3,4-b]pyridin-5-yl}-3-(propane-1-sulfonamido)benzamide
    • 2,6-Difluoro-N-(3-Methoxy-2h-Pyrazolo[3,4-B]pyridin-5-Yl)-3-[(Propylsulfonyl)amino]benzamide
    • 2,6-difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5-yl)-3-(propylsulfonamido)benzamide
    • 2,6-Difluoro-N-(3-methoxy-1H-pyrazolo3,4-bpyridin-5yl)-3-(propylsulfonamido)benzamide
    • Inchi: 1S/C17H17F2N5O4S/c1-3-6-29(26,27)24-12-5-4-11(18)13(14(12)19)16(25)21-9-7-10-15(20-8-9)22-23-17(10)28-2/h4-5,7-8,24H,3,6H2,1-2H3,(H,21,25)(H,20,22,23)
    • InChI Key: PFHJLTOLXWXCJH-UHFFFAOYSA-N
    • SMILES: S(CCC)(NC1C=CC(=C(C(NC2=CN=C3C(C(=NN3)OC)=C2)=O)C=1F)F)(=O)=O

Computed Properties

  • Exact Mass: 425.09693154g/mol
  • Monoisotopic Mass: 425.09693154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 679
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 134Ų

2,6-Difluoro-N-(3-methoxy-1H-pyrazolo3,4-bpyridin-5yl)-3-(propylsulfonamido)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D446265-0.5mg
2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5yl)-3-(propylsulfonamido)benzamide
1186607-05-5
0.5mg
$ 205.00 2022-06-05
TRC
D446265-5mg
2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5yl)-3-(propylsulfonamido)benzamide
1186607-05-5
5mg
$1918.00 2023-05-18
TRC
D446265-.5mg
2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5yl)-3-(propylsulfonamido)benzamide
1186607-05-5
5mg
$253.00 2023-05-18
TRC
D446265-25mg
2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5yl)-3-(propylsulfonamido)benzamide
1186607-05-5
25mg
$ 12800.00 2023-09-07

Additional information on 2,6-Difluoro-N-(3-methoxy-1H-pyrazolo3,4-bpyridin-5yl)-3-(propylsulfonamido)benzamide

Recent Advances in the Study of 2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5-yl)-3-(propylsulfonamido)benzamide (CAS: 1186607-05-5)

The compound 2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5-yl)-3-(propylsulfonamido)benzamide (CAS: 1186607-05-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazolopyridine core and sulfonamide functionality, has shown promising potential in targeted therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of kinase inhibition and cancer therapy.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in tumor proliferation. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth in various cancer models, including breast and lung cancers. The molecule's structural features, such as the difluoro and methoxy substituents, contribute to its high binding affinity and selectivity for target kinases, minimizing off-target effects.

Further investigations into the pharmacokinetics and pharmacodynamics of 1186607-05-5 have revealed favorable absorption and distribution profiles. The compound exhibits good oral bioavailability and sustained plasma concentrations, making it a viable candidate for oral administration. Additionally, metabolic stability studies have shown that the molecule is resistant to rapid degradation, ensuring prolonged therapeutic activity.

Recent advancements in synthetic methodologies have also been reported, enabling more efficient and scalable production of 2,6-Difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridin-5-yl)-3-(propylsulfonamido)benzamide. Novel catalytic approaches and green chemistry techniques have been employed to optimize yield and purity, addressing previous challenges in large-scale synthesis.

In conclusion, the ongoing research on 1186607-05-5 underscores its potential as a lead compound in the development of next-generation kinase inhibitors. Future studies are expected to explore its applications in combination therapies and its efficacy in resistant cancer phenotypes. The compound's unique chemical and pharmacological properties position it as a promising candidate for clinical translation.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.